Cas no 2228020-83-3 (rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid
• CAS No: 2228020-83-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6128603
• PubChem ID: 165824033
• Update Time: 2025-06-13

rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid
• EN300-1553962
• 2228020-83-3
• rac-2-[(1R,3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclopentyl]acetic acid

• Inchi： 1S/C27H32N2O5/c1-17(12-25(30)29-19-11-10-18(13-19)14-26(31)32)15-28-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18-,19+/m0/s1
• InChI Key： PBGYJRBHAYRTBD-JLMCIHFGSA-N
• SMILES： OC(C[C@H]1CC[C@H](C1)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid

Introduction to Rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic Acid (CAS No. 2228020-83-3)

Rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid, a compound with the CAS number 2228020-83-3, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The intricate structure of this molecule, characterized by its cyclopentylacetic backbone and various functional groups, makes it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of Rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid is highly sophisticated, incorporating several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in the molecule suggests potential utility in peptide synthesis and proteomics research. This group is widely recognized for its role in protecting amino groups during peptide coupling reactions, making it an invaluable tool in the synthesis of complex peptides.

Furthermore, the cyclopentylacetic moiety in the compound's structure introduces a rigid ring system that can influence the molecule's binding affinity and selectivity when interacting with biological targets. This feature is particularly important in drug design, as it allows for the optimization of molecular interactions to enhance efficacy and minimize side effects. The stereochemistry of the molecule, with the specified (1R,3S) configuration, also plays a crucial role in determining its biological activity and pharmacokinetic properties.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties. The study of Rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid falls within this broader context of pharmaceutical innovation. Researchers have been exploring its potential applications in various therapeutic areas, including oncology, neurology, and immunology. The compound's unique structural features make it a versatile scaffold for designing molecules with specific biological activities.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the Fmoc group and the cyclopentylacetic backbone provides a rich framework for further chemical modifications. These modifications can be tailored to enhance specific pharmacological properties, such as solubility, bioavailability, and target specificity. Such flexibility is essential for developing effective therapeutic agents that can meet the stringent requirements of modern medicine.

The synthesis of Rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as chiral resolution and protecting group strategies are employed to achieve the desired stereochemical configuration. These synthetic methodologies highlight the sophistication of modern chemical research and its ability to produce complex molecules with high precision.

Recent studies have begun to explore the biological activity of this compound. Preliminary findings suggest that it may exhibit potent effects on certain biological pathways relevant to human health and disease. For instance, researchers have observed promising interactions between this molecule and specific enzymes involved in cancer progression. These interactions could potentially lead to the development of new anti-cancer agents that target critical pathways in tumor growth and survival.

The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods are being used to predict how Rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid interacts with biological targets at the molecular level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and other pharmacological parameters. By integrating experimental data with computational predictions, researchers can gain a comprehensive understanding of the compound's mechanism of action.

The future prospects for this compound are exciting and multifaceted. Ongoing research aims to optimize its chemical structure for improved pharmacological properties while exploring new therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating laboratory discoveries into clinical benefits. The development pipeline for Rac-2-(1R,3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid represents a testament to the power of interdisciplinary research in advancing human health.

In conclusion, Rac-2-(1R,3S)-3-4-{((9H-fluorenine}-mthoxycarbonyl) amino) - 3 - methylbutanamidoc yclopen t ylacetic acid (CAS No . 2228020 - 83 - 33 is a remarkable compoun d with significant potential i n pharma ceutical research . Its unique st ructure , combi nation o f func tional gr oups , an d promising b i ological act ivitie s make i t a valuable scaffold f or dr ug deve lopment . As re search conti nues t o e xplore i ts p ot en tial appl icatio ns , w e can ex pect further advanc ements i n th e fi eld o f med ic ine an d bi oche mistry . p >